![molecular formula C10H12N2O4S B8462996 N-{4-[(Methylsulfanyl)methoxy]-2-nitrophenyl}acetamide CAS No. 54029-59-3](/img/structure/B8462996.png)
N-{4-[(Methylsulfanyl)methoxy]-2-nitrophenyl}acetamide
Cat. No. B8462996
M. Wt: 256.28 g/mol
InChI Key: OTFHIVXJARJOHC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04072696
Procedure details
1.8 G. of 1 -acetamido-4-methylthiomethoxy-2-nitrobenzene is treated with sodium hydroxide in methanol, warmed briefly on a steam bath for about 15 minutes until the reaction is complete, diluted with water and extracted with dichloromethane to give 1-amino-4-methylthiomethoxy-2-nitrobenzene as a red oil.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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C([NH:4][C:5]1[CH:10]=[CH:9][C:8]([O:11][CH2:12][S:13][CH3:14])=[CH:7][C:6]=1[N+:15]([O-:17])=[O:16])(=O)C.[OH-].[Na+]>CO.O>[NH2:4][C:5]1[CH:10]=[CH:9][C:8]([O:11][CH2:12][S:13][CH3:14])=[CH:7][C:6]=1[N+:15]([O-:17])=[O:16] |f:1.2|
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(C)(=O)NC1=C(C=C(C=C1)OCSC)[N+](=O)[O-]
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[OH-].[Na+]
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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CO
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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warmed briefly on a steam bath for about 15 minutes until the reaction
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Duration
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15 min
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EXTRACTION
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Type
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EXTRACTION
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Details
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extracted with dichloromethane
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Outcomes
Product
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Name
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Type
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product
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Smiles
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NC1=C(C=C(C=C1)OCSC)[N+](=O)[O-]
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
